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Chemical Properties at a Glance

The table below summarizes the key differences based on the information found:

Non-deuterated Tridecanoic

Property Acid Deuterated Tridecanoic Acid (d25)

CAS Number 334-48-5 [1] 88170-22-3 [1] (also listed: 202529-03-1 [2])

Molecular Formula C13H260, C13HD250, [2] [1]

Molecular Weight 214.35 g/mol 239.50 g/mol [2]

Synonyms n-Tridecanoic acid, Tridecylic Deuterated tridecanoic acid, n-Tridecanoic
acid [1] acid-d25 [1]

Primary Research Antimicrobial and antibiofilm Internal standard for quantitative NMR, GC-

Application agent against E. coli [2] MS, or LC-MS analysis [2]

Key Feature A 13-carbon, medium-chain Deuterium atoms replace 25 hydrogens,
saturated fatty acid [2] creating a distinct mass signature [2]
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Key Differentiators and Applications

The core difference lies in the presence of deuterium, a stable hydrogen isotope. This substitution increases
the molecular mass without significantly altering the compound's chemical structure or biological reactivity.

This makes the deuterated version ideal for specific research applications:

¢ Role as an Internal Standard: Deuterated tridecanoic acid-d25 is predominantly used as an internal
standard in mass spectrometry-based assays [2]. Its higher molecular weight allows it to be easily
distinguished from its non-deuterated counterpart and other endogenous compounds in a sample.
When a known amount of the deuterated standard is added to a sample at the beginning of analysis,
it corrects for losses during sample preparation and instrumental variability, enabling highly accurate
guantification.

e Use in Metabolic Tracing: As demonstrated in a study on anaerobic alkane degradation, fully
deuterated substrates like d34-hexadecane can be used to track metabolic pathways and identify
intermediates via GC-MS [3]. Tridecanoic acid-d25 could be used in a similar manner to study fatty
acid metabolism.

¢ Inherent Biological Activity: The non-deuterated form of tridecanoic acid has been studied for its
direct biological effects, showing activity as an antipersister and antibiofilm agent against *Escherichia
coli* [2].

Experimental Considerations

When using these compounds in research, the experimental protocols will differ significantly based on the

goal:

¢ For Quantitative Analysis (Using Deuterated Standard):

o Sample Preparation: Add a precise, known quantity of tridecanoic acid-d25 to your biological
sample (e.g., plasma, tissue homogenate) at the beginning of the extraction process [2].

o Extraction and Derivatization: Perform lipid extraction using appropriate organic solvents
(e.g., methanol, chloroform). The sample may be derivatized to make it more volatile for GC-
MS.

o Instrumental Analysis: Analyze the sample using GC-MS or LC-MSIMS [2]. The deuterated
standard and the endogenous non-deuterated acid will appear as separate peaks due to their
mass difference.

o Quantification: Calculate the concentration of the endogenous non-deuterated tridecanoic acid
by comparing its peak area or intensity ratio to that of the deuterated internal standard.
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e For Antimicrobial/Biofilm Studies (Using Non-deuterated Acid):

o Compound Preparation: Dissolve non-deuterated tridecanoic acid in a suitable solvent like
DMSO [2].

o Bioassay: Treat bacterial cultures (e.g., E. coli) with varying concentrations of the compound.

o Assessment: Evaluate its effects on bacterial persistence and biofilm formation using methods
like crystal violet staining for biofilm biomass or colony-forming unit (CFU) counts after antibiotic
treatment to assess persister cell formation [2].

A Researcher's Guide to Decision-Making

To help you select the right compound, here is a visual summary of the decision pathway:

Decision Guide: Choosing Tridecanoic Acid Form

Research Objective

Application: Internal Standard Application: Tracer in Application: Antimicrobial/
for GC-MS/LC-MS/NMR Metabolic Studies Antibiofilm Agent

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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